Cas no 62893-19-0 (Cefoperazone)

• Product Name: Cefoperazone
• CAS No: 62893-19-0
• MF: C₂₅H₂₇N₉O₈S₂
• MW: 645.66738152504
• MDL: MFCD00865067
• CID: 57938
• PubChem ID: 44187
• Update Time: 2025-10-30

Cefoperazone Chemical and Physical Properties

Names and Identifiers

• Cefoperazone
• Cefobid
• Cefoperazone,sodium salt
• (6R,7R)-7-{[(2R)-2-{[(4-ethyl-2,3-dioxopiperazin-1-yl)carbonyl]amino}-2-(4-hydroxyphenyl)acetyl]amino}-3-{[(1-methyl-1H-tetrazol-5-yl)sulfanyl]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• sodium 7-{[{[(4-ethyl-2,3-dioxopiperazin-1-yl)carbonyl]amino}(4-hydroxyphenyl)acetyl]amino}-3-{[(1-methyl-1H-tetrazol-5-yl)sulfanyl]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• (6R,7R)-7-{[(2S)-2-{[(4-ethyl-2,3-dioxopiperazin-1-yl)carbonyl]amino}-2-(4-hydroxyphenyl)acetyl]amino}-3-{[(1-methyl-1H-tetrazol-5-yl)sulfanyl]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• [6R-[6alpha,7beta(R*)]]-7-[[[[(4-Ethyl-2,3-dioxo-1-piperazinyl) carbonyl]amino](4-hydroxyphenyl)acetyl]amino]-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-ca
• Cefob
• cefoperazine
• CEFOPERAZONE ACID
• Cefoperazone Dihydrate
• Cephaperazon
• CPZ
• l~rdum
• Medocef
• [6R-[6alpha,7beta(R*)]]-7-[[[[(4-Ethyl-2,3-dioxo-1- piperazinyl)carbonyl]amino](4-hydroxyphenyl)acetyl]amino]-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• [6R-[6alpha,7beta(R*)]]-7-[[[[(4-Ethyl-2,3-dioxo-1- piperazinyl)carbonyl]amino](4-hydroxyphenyl)acetyl]amino]-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-ca
• Cefoperazonum
• Cefoperazono
• Cefoperazone (Cefobid)
• GCFBRXLSHGKWDP-XCGNWRKASA-N
• 7U75I1278D
• Cefoperazone [INN:BAN]
• Cefobid (TN)
• Cefoperazon
• C25H27N9O8S2
• Cefozon
• CP 52640
• (6R,7R)-7-((R)-2-(4-Ethyl-2,3-dioxo-1-piperazinylcarboxamido)-2-(4-hydroxyphenyl)acetamido)-3-((1-methyl-1H-tetrazol-5-yl)thiomethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-en-2
• 7beta-{[(2R)-2-{[(4-ethyl-2,3-dioxopiperazin-1-yl)carbonyl]amino}-2-(4-hydroxyphenyl)acetyl]amino}-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]methyl-3,4-didehydrocepham-4-carboxylic acid
• Cefoperazonum [INN-Latin]
• Cefoperazone (INN)
• Cefoperazone 1000 microg/mL in Acetonitrile
• HY-B0210
• Cefoperazone, Antibiotic for Culture Media Use Only
• Peracef
• CEFOPERAZONE [VANDF]
• Cefoperazone (sodium salt)
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-[[(2R)-[[(4-ethyl-2,3-dioxo-1-piperazinyl)carbonyl]amino](4-hydroxyphenyl)acetyl]amino]-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-,(6R,7R)-
• Bioperazone
• CHEBI:3493
• Q2325775
• BPBio1_000367
• (6R,7R)-7-((R)-2-(4-Ethyl-2,3-dioxo-1-piperazinylcarboxamido)-2-(4-hydroxyphenyl)acetamido)-3-((1-methyl-1H-tetrazol-5-yl)thiomethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-en-2-carbonsaeure
• SCHEMBL37056
• HMS2090M09
• Prestwick0_000327
• EN300-6733818
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((((4-ethyl-2,3-dioxo-1-piperazinyl)carbonyl)amino)(4-hydroxyphenyl)acetyl)amino)-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-, (6R-(6-alpha,7-beta(R*)))-
• C-2485
• 62893-19-0
• SW198793-3
• (6r,7r)-7-[[(2r)-2-[[(4-ethyl-2,3-dioxopiperazin-1-yl)carbonyl] amino]-2-(4-hydroxyphenyl)acetyl]amino]-3-[[(1-methyl-1h-tetrazol-5-yl) sulfanyl]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• BDBM50390999
• CEFOPERAZONE [MI]
• (6R,7R)-7-((R)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)-2-(4-hydroxyphenyl)acetamido)-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• AS-13298
• Pathozone
• Myticef
• SPBio_002254
• CEFOPERAZONE [INN]
• D07645
• Peracef [veterinary] (TN)
• (6R,7R)-7-[[(2R)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-(4-hydroxyphenyl)acetyl]amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• s1611
• CEFOPERAZONE [WHO-DD]
• NS00098776
• Prestwick1_000327
• Prestwick2_000327
• C06883
• AKOS015895629
• Z2242164637
• GTPL12025
• CCG-270325
• Prestwick3_000327
• EINECS 263-749-4
• (6R,7R)-7-((R)-2-(4-ETHYL-2,3-DIOXO-1-PIPERAZINECARBOXAMIDO)-2-(P-HYDROXYPHENYL)ACETAMIDO-3-(((1-METHYL-1H-TETRAZOL-5-YL)THIO)METHYL)-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2R)-2-[[(4-ethyl-2,3-dioxo-1-piperazinyl)carbonyl]amino]-2-(4-hydroxyphenyl)acetyl]amino]-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-, (6R,7R)-
• BRD-K02292852-335-03-1
• UNII-7U75I1278D
• 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((((4-ETHYL-2,3-DIOXO-1-PIPERAZINYL)CARBONYL)AMINO)(4-HYDROXYPHENYL)ACETYL)AMINO)-3-(((1-METHYL-1H-TETRAZOL-5-YL)THIO)METHYL)-8-OXO, (6R-(6.ALPHA.,7.BETA.(R*)))-
• BIDD:GT0677
• (6R,7R)-7-[(2R)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-(4-hydroxyphenyl)acetamido]-3-{[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• NCGC00179599-01
• DB01329
• BRN 0603333
• BSPBio_000333
• DTXSID2022759
• C2768
• CHEMBL507674
• (6R,7R)-7-{[(2R)-2-{[(4-ethyl-2,3-dioxopiperazin-1-yl)carbonyl]amino}-2-(4-hydroxyphenyl)acetyl]amino}-3-{[(1-methyl-1H-tetrazol-5-yl)thio]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 62893-20-3
• (6R,7R)-7-((R)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)-2-(4-hydroxyphenyl)acetamido)-3-((1-methyl-1H-tetrazol-5-ylthio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Cefoperazone,(S)
• Cefoperazono [INN-Spanish]
• MFCD00865067
• BRD-K02292852-001-02-1
• 1ST000937
• Cefoperazone (Standard)
• AC64974
• Cefoperazona
• 113826-44-1
• HY-B0210R
• Cefoperazone free acid
• MSK000937

• MDL： MFCD00865067
• Inchi： 1S/C25H27N9O8S2/c1-3-32-8-9-33(21(39)20(32)38)24(42)27-15(12-4-6-14(35)7-5-12)18(36)26-16-19(37)34-17(23(40)41)13(10-43-22(16)34)11-44-25-28-29-30-31(25)2/h4-7,15-16,22,35H,3,8-11H2,1-2H3,(H,26,36)(H,27,42)(H,40,41)/t15-,16-,22-/m1/s1
• InChI Key： GCFBRXLSHGKWDP-XCGNWRKASA-N
• SMILES： S1CC(CSC2=NN=NN2C)=C(C(=O)O)N2C([C@H]([C@@H]12)NC([C@@H](C1C=CC(=CC=1)O)NC(N1C(C(N(CC)CC1)=O)=O)=O)=O)=O
• BRN： 0603333

Computed Properties

• Exact Mass: 645.14200
• Monoisotopic Mass: 645.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 44
• Rotatable Bond Count: 9
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 271

Experimental Properties

• Color/Form: White or nearly white crystalline powder, odorless, slightly bitter taste.
• Density: 1.77
• Melting Point: 169-171 C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.819
• PSA: 270.86000
• LogP: -0.51650
• Merck: 14,1930
• Solubility: It is hygroscopic. Soluble in acetone or dimethyl sulfoxide, slightly soluble in methanol or ethanol, very slightly soluble in water.

Cefoperazone Security Information

• Signal Word：Danger
• Hazard Statement： H317-H334
• Warning Statement： P261-P280-P342+P311
• WGK Germany：3
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S26-S36
• RTECS：XI0373900
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R20/21/22

Additional information on Cefoperazone

Cefoperazone (CAS No. 62893-19-0): A Comprehensive Guide to Its Properties, Uses, and Modern Applications

Cefoperazone (CAS No. 62893-19-0) is a third-generation cephalosporin antibiotic renowned for its broad-spectrum activity against Gram-negative and Gram-positive bacteria. This semi-synthetic derivative of cephamycin is widely used in clinical settings, particularly for treating severe infections such as respiratory, urinary tract, and intra-abdominal infections. Its unique chemical structure, featuring a β-lactam ring, enhances its stability against bacterial β-lactamases, making it a valuable tool in combating antibiotic-resistant pathogens.

In recent years, the rise of antimicrobial resistance (AMR) has sparked renewed interest in Cefoperazone as a potential solution. Researchers and healthcare professionals are increasingly exploring its synergy with sulbactam, a β-lactamase inhibitor, to enhance efficacy. This combination, marketed as Cefoperazone-Sulbactam, has become a hotspot in medical discussions, particularly in regions battling multidrug-resistant infections. Studies highlight its effectiveness against Pseudomonas aeruginosa and Acinetobacter baumannii, two notorious pathogens associated with hospital-acquired infections.

The pharmacokinetics of Cefoperazone further underscore its clinical relevance. With a high serum protein binding rate and excellent tissue penetration, it achieves therapeutic concentrations in vital organs like the lungs and liver. Its biliary excretion makes it particularly useful for treating biliary tract infections, a feature that distinguishes it from other cephalosporins. Patients with renal impairment may also benefit from its dual excretion pathways (renal and biliary), reducing the need for dose adjustments.

From a manufacturing perspective, Cefoperazone Sodium (the salt form) is the most commonly used variant due to its improved solubility and stability. The compound’s CAS No. 62893-19-0 is frequently searched in pharmaceutical databases, reflecting its importance in drug development. Quality control standards, such as HPLC purity testing and residual solvent analysis, are critical to ensuring its safety and efficacy in formulations.

Beyond human medicine, Cefoperazone has applications in veterinary care, particularly for treating livestock infections. However, its use must be carefully managed to prevent the inadvertent contribution to AMR in agricultural settings. Regulatory agencies like the FDA and EMA have issued guidelines to promote responsible antibiotic use, emphasizing the need for antibiotic stewardship programs.

Environmental concerns related to antibiotic residues have also brought Cefoperazone into the spotlight. Wastewater treatment plants and pharmaceutical manufacturers are investing in advanced degradation technologies, such as ozonation and photocatalysis, to mitigate its ecological impact. These efforts align with the One Health initiative, which recognizes the interconnectedness of human, animal, and environmental health.

In conclusion, Cefoperazone (CAS No. 62893-19-0) remains a cornerstone of modern antibiotic therapy. Its versatility, combined with ongoing research into combination therapies and resistance mitigation, ensures its continued relevance. As the global community grapples with the challenges of AMR, compounds like Cefoperazone will play a pivotal role in shaping the future of infectious disease management.